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Compound of Interest

Compound Name: (3-Oxopiperazin-2-yl)acetic acid

Cat. No.: B1335547

Technical Guide: (3-Oxopiperazin-2-yl)acetic
acid
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the fundamental physicochemical
properties of (3-Oxopiperazin-2-yl)acetic acid. The information is presented to be a valuable
resource for professionals engaged in chemical research and drug development.

Physicochemical Properties

The core quantitative data for (3-Oxopiperazin-2-yl)acetic acid and its hydrochloride salt are
summarized in the table below for straightforward reference and comparison.

(3-Oxopiperazin-2-yl)acetic (3-Oxopiperazin-2-yl)acetic

Property ) . .
acid acid hydrochloride

Molecular Formula CeH10N203[1] CeH11CIN203[2]

Molecular Weight 158.16 g/mol [1] 194.61 g/mol [2]

Isomeric SMILES C1CNC(=0)C(N1)CC(=0)O[1] Not Available

CAS Number 405214-33-7[1] Not Available
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Experimental Protocols

Detailed experimental protocols for the synthesis or biological assays of (3-Oxopiperazin-2-
yl)acetic acid are not readily available in the public domain based on the conducted search.
However, a synthetic methodology for a structurally related compound, (2)-4-(2-(3-
Oxopiperazin-2-ylidene)acetyl)benzoic acid, has been reported.[3] Researchers may refer to
this synthesis as a potential starting point for developing a synthetic route to (3-Oxopiperazin-
2-yl)acetic acid. The published procedure involves the reaction of a precursor with
ethylenediamine in ethanol and acetic acid.[3]

Data Visualization

The following diagram illustrates the logical relationship between the chemical name, molecular
formula, and molecular weight of (3-Oxopiperazin-2-yl)acetic acid.

has Molecular Formula corresponds to Molecular Weight
CeH10N203 158.16 g/mol

(3-Oxopiperazin-2-yl)acetic acid

Click to download full resolution via product page

Chemical Identity of (3-Oxopiperazin-2-yl)acetic acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cenmed.com [cenmed.com]

2. 2-(3-Oxopiperazin-2-yl)acetic acid hydrochloride [cymitquimica.com]

3. mdpi.com [mdpi.com]

To cite this document: BenchChem. [(3-Oxopiperazin-2-yl)acetic acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335547#3-oxopiperazin-2-yl-acetic-acid-molecular-
weight-and-formula]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1335547?utm_src=pdf-body
https://www.benchchem.com/product/b1335547?utm_src=pdf-body
https://www.mdpi.com/1422-8599/2024/1/M1772
https://www.benchchem.com/product/b1335547?utm_src=pdf-body
https://www.benchchem.com/product/b1335547?utm_src=pdf-body
https://www.mdpi.com/1422-8599/2024/1/M1772
https://www.benchchem.com/product/b1335547?utm_src=pdf-body
https://www.benchchem.com/product/b1335547?utm_src=pdf-body-img
https://www.benchchem.com/product/b1335547?utm_src=pdf-body
https://www.benchchem.com/product/b1335547?utm_src=pdf-custom-synthesis
https://cenmed.com/2-3-oxopiperazin-2-yl-acetic-acid-c09-1574-788/
https://cymitquimica.com/products/3D-KJB22512/2-3-oxopiperazin-2-ylacetic-acid-hydrochloride/
https://www.mdpi.com/1422-8599/2024/1/M1772
https://www.benchchem.com/product/b1335547#3-oxopiperazin-2-yl-acetic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1335547#3-oxopiperazin-2-yl-acetic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1335547#3-oxopiperazin-2-yl-acetic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1335547#3-oxopiperazin-2-yl-acetic-acid-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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